Cas no 2171801-69-5 (3-cyclopropyl-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-cyclopropyl-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171801-69-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5875726
• PubChem ID: 165603822
• Update Time: 2025-06-07

3-cyclopropyl-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• EN300-1495626
• 2171801-69-5
• 3-cyclopropyl-3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid

• Inchi： 1S/C27H30N2O5/c1-27(17-12-13-17,25(32)28-23(14-24(30)31)16-10-11-16)29-26(33)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： OUTRNPNRWIVAJN-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Comprehensive Analysis of 3-cyclopropyl-3-[2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido]propanoic acid (CAS No. 2171801-69-5)

The compound 3-cyclopropyl-3-[2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido]propanoic acid (CAS No. 2171801-69-5) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its unique properties, which align with current trends in targeted drug delivery and precision medicine.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound addresses this query directly, as the Fmoc group is widely used to protect amino acids during solid-phase peptide synthesis (SPPS). The presence of the cyclopropyl moiety further enhances its stability and bioavailability, making it a candidate for novel therapeutic agents. Recent studies highlight its role in developing peptide-based inhibitors for enzymes involved in inflammatory diseases, a hot topic in biomedical research.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives. This versatility is crucial for medicinal chemists exploring structure-activity relationships (SAR) in drug discovery. The cyclopropyl rings contribute to conformational rigidity, which can improve binding affinity to biological targets—a key consideration in designing small-molecule therapeutics.

Another trending topic in the scientific community is the demand for green chemistry and sustainable synthesis methods. Researchers are investigating eco-friendly approaches to produce compounds like 3-cyclopropyl-3-[2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido]propanoic acid using catalytic processes or biodegradable reagents. This aligns with global efforts to reduce the environmental impact of chemical manufacturing while maintaining high yields and purity.

In analytical chemistry, the characterization of this compound involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the accurate identification and quantification of the compound, which is essential for quality control in research and industrial applications. The growing use of AI-driven predictive modeling in chemical analysis has also sparked interest in optimizing the synthesis and purification of such complex molecules.

Given its potential, 3-cyclopropyl-3-[2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido]propanoic acid is poised to play a pivotal role in advancing peptide therapeutics and bioconjugation technologies. As the pharmaceutical industry shifts toward personalized medicine, compounds with modular and tunable properties, like this one, will be in high demand. Future research may explore its utility in drug-delivery systems or as a scaffold for multi-functional biomolecules.